Cas no 681004-49-9 (1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine)

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine is a piperazine derivative with a nitrophenyl substituent, offering utility as an intermediate in organic synthesis and pharmaceutical research. Its structural features, including the methyl and nitro functional groups, contribute to its reactivity in electrophilic and nucleophilic transformations. The compound's well-defined molecular framework makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the aromatic ring allows for versatile chemical modifications, enhancing its role in synthetic pathways.
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine structure
681004-49-9 structure
Product Name:1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
CAS No:681004-49-9
MF:C12H17N3O2
MW:235.282282590866
MDL:MFCD11039654
CID:1039318
PubChem ID:18439748
Update Time:2025-06-07

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
    • AKOS005147556
    • 681004-49-9
    • MFCD11039654
    • AS-66691
    • A867132
    • DUUNJNHSMBYVAY-UHFFFAOYSA-N
    • 4-(4-methylpiperazin-1-yl)-3-methylnitrobenzene
    • CS-0046942
    • FT-0722765
    • 4-(4-methylpiperazinyl)-3-methylnitrobenzene
    • SCHEMBL398803
    • DTXSID80593788
    • STL497391
    • DA-29186
    • MDL: MFCD11039654
    • Inchi: 1S/C12H17N3O2/c1-10-9-11(15(16)17)3-4-12(10)14-7-5-13(2)6-8-14/h3-4,9H,5-8H2,1-2H3
    • InChI Key: DUUNJNHSMBYVAY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C)C=1)N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 235.13200
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.30000
  • LogP: 2.18110

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M945538-50mg
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
681004-49-9
50mg
$ 50.00 2022-06-03
TRC
M945538-100mg
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
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$ 70.00 2022-06-03
TRC
M945538-500mg
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$ 250.00 2022-06-03
ChemScence
CS-0046942-1g
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1g
$214.0 2022-04-26
ChemScence
CS-0046942-5g
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
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$642.0 2022-04-26
abcr
AB335171-1 g
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine; 98%
681004-49-9
1g
€297.00 2023-04-26
abcr
AB335171-5 g
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine; 98%
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€1062.00 2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M945286-100mg
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
681004-49-9 95%
100mg
¥304.20 2022-09-01
eNovation Chemicals LLC
D766635-250mg
1-Methyl-4-(2-Methyl-4-nitrophenyl)piperazine
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$175 2024-06-06
eNovation Chemicals LLC
D766635-1g
1-Methyl-4-(2-Methyl-4-nitrophenyl)piperazine
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1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Production Method

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Related Literature

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